2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-11-4-2-3-5-12(11)9-19-16(20)10-21-15-7-6-13(17)8-14(15)18/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: KTPAWMFDZLXOHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide, also known as dicamba, is a herbicide that belongs to the chemical family of benzoic acid. It is commonly used to control broadleaf weeds in various crops, such as corn, soybeans, and wheat. Dicamba has been a topic of interest among researchers due to its effectiveness in controlling weeds and its potential impact on the environment.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It does this by mimicking the effects of auxins, which are natural plant hormones that regulate growth and development. Dicamba causes abnormal growth in plants, leading to their death.
Biochemical and Physiological Effects
Dicamba has been found to have various biochemical and physiological effects on plants. It affects the expression of genes that are involved in the regulation of plant growth and development. It also alters the metabolism of plants, leading to the accumulation of toxic compounds. Additionally, 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide has been found to affect the photosynthetic activity of plants, leading to reduced growth and yield.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages when used in lab experiments. It is readily available and easy to use. It is also effective in controlling broadleaf weeds, making it a useful tool for researchers studying plant growth and development. However, 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide has some limitations. It can have negative effects on non-target plants, making it difficult to use in experiments involving multiple plant species. It is also toxic to animals and humans, requiring careful handling and disposal.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide. One area of interest is the development of 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide-resistant crops. This would allow farmers to use 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide to control weeds without harming their crops. Another area of interest is the development of more environmentally friendly herbicides that are effective in controlling weeds without harming non-target plants. Additionally, more research is needed to understand the long-term effects of 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide on soil health and ecosystem biodiversity.

Synthesis Methods

Dicamba can be synthesized using various methods. One of the most common methods is through the reaction between 2,4-dichlorophenol and 2-methylbenzylamine in the presence of acetic anhydride. The resulting product is then treated with acetic acid to form 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide.

Scientific Research Applications

Dicamba has been extensively studied for its efficacy in controlling weeds and its potential impact on non-target plants. Several studies have shown that 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide is effective in controlling a wide range of broadleaf weeds, including those that are resistant to other herbicides. However, 2-(2,4-dichlorophenoxy)-N-(2-methylbenzyl)acetamide has also been found to have negative effects on non-target plants, such as soybeans, tomatoes, and other crops.